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Introduction
Perflubron, also known as perfluorooctyl bromide (PFOB), is a synthetic organofluorine

compound with the chemical formula C₈BrF₁₇.[1][2][3] It is a dense, colorless, and odorless

liquid that is chemically and biologically inert.[4][5] These properties, particularly its high

capacity for dissolving respiratory gases like oxygen and carbon dioxide, have made it a

subject of significant interest in various medical applications.[5][6] Perflubron has been

investigated as a contrast agent for magnetic resonance imaging (MRI), computed tomography

(CT), and sonography.[7][8] Furthermore, it has been extensively studied for use in partial liquid

ventilation (PLV) to treat acute respiratory distress syndrome (ARDS), especially in premature

infants.[9] Its anti-inflammatory effects, including the inhibition of chemokine expression and

NF-κB activation, are also an active area of research.[10][11] This technical guide provides an

in-depth overview of the core physicochemical properties of Perflubron, details the

experimental methodologies for their determination, and visualizes key related biological

pathways and experimental workflows.

Physicochemical Properties of Perflubron
The unique physicochemical characteristics of Perflubron are central to its utility in biomedical

applications. The following table summarizes its key quantitative properties.
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Property Value Reference(s)

Molecular Formula C₈BrF₁₇ [1][3][4]

Molecular Weight 498.96 g/mol [1][2][3]

Density 1.93 g/cm³ at 25°C [7][8][10]

1.918 g/mL at 25°C [12]

1.882 g/mL at 37°C [12]

Melting Point 6.0 - 7.2 °C [2][4][7]

Boiling Point 141 - 144 °C at 760 mmHg [2][4][11]

Vapor Pressure 6.54 mmHg at 25°C [2][4][7]

10.4 mmHg at 37°C [2][13]

14 torr at 37.5°C [11]

Surface Tension 18.0 dynes/cm [12]

18.2 dynes/cm [11]

Viscosity (Kinematic) 0.955 cs at 25°C [12]

0.820 cs at 37°C [12]

Refractive Index 1.300 at 20°C [12]

1.305 at 20°C (lit.) [7]

Water Solubility
Insoluble, Not miscible or

difficult to mix in water
[4][11][14]

0.0314 mg/mL (predicted) [15]

Solubility in Solvents
Soluble in DMSO. Miscible

with organic solvents.
[1][2][16]

Octanol-Water Partition

Coefficient (logP)
6.34820 (predicted) [7]

4.74 (predicted by ALOGPS),

6.64 (predicted by ChemAxon)
[15]
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Experimental Protocols for Property Determination
The accurate determination of the physicochemical properties of Perflubron is crucial for its

application in research and drug development. Below are detailed methodologies for key

experiments.

Density Measurement
The density of a liquid like Perflubron can be determined using a straightforward gravimetric

method.

Objective: To measure the mass of a known volume of Perflubron.

Apparatus: A calibrated pycnometer (a flask with a precise volume), a high-precision

analytical balance, and a temperature-controlled water bath.

Procedure:

The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed.

The pycnometer is then filled with Perflubron, ensuring no air bubbles are trapped. The

stopper is inserted, and any excess liquid is carefully wiped from the exterior.

The filled pycnometer is placed in a temperature-controlled water bath to allow the liquid to

reach thermal equilibrium (e.g., 25°C or 37°C).

Once the temperature is stable, the pycnometer is removed, dried, and weighed again.

The mass of the Perflubron is calculated by subtracting the mass of the empty

pycnometer from the mass of the filled pycnometer.

The density is then calculated by dividing the mass of the Perflubron by the known

volume of the pycnometer.

Viscosity Measurement
The kinematic viscosity of Perflubron is typically measured using a capillary viscometer, such

as an Ubbelohde viscometer.[4][17]
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Objective: To measure the time it takes for a fixed volume of Perflubron to flow through a

capillary under gravity.

Apparatus: An Ubbelohde-type capillary viscometer, a temperature-controlled water bath, a

stopwatch, and a suction bulb.

Procedure:

The viscometer is cleaned and dried thoroughly.

A specific volume of Perflubron is introduced into the viscometer.

The viscometer is then placed vertically in a temperature-controlled water bath until the

sample reaches the desired temperature.

Using a suction bulb, the Perflubron is drawn up through the capillary into the upper bulb.

The suction is removed, and the time taken for the liquid to flow between two marked

points on the capillary is measured with a stopwatch.

The kinematic viscosity (ν) is calculated using the equation: ν = C * t, where 'C' is the

calibration constant of the viscometer and 't' is the measured flow time.

Vapor Pressure Measurement
The vapor pressure of Perflubron at different temperatures can be determined using a static

method in a closed system.[1][18]

Objective: To measure the pressure of the vapor in equilibrium with the liquid Perflubron at

various temperatures.

Apparatus: A flask connected to a pressure sensor and a temperature probe, a series of

water baths at different temperatures, and a data acquisition system.[1]

Procedure:

A small amount of Perflubron is placed in the flask.
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The flask is sealed, and the pressure sensor and temperature probe are connected.

The flask is submerged in a water bath of a known temperature.

The system is allowed to reach thermal and phase equilibrium, at which point the total

pressure inside the flask is recorded.

The initial air pressure in the flask is subtracted from the total pressure to obtain the vapor

pressure of Perflubron at that temperature.

This process is repeated for different temperatures using various water baths.

The data can be used to plot vapor pressure as a function of temperature.

Surface Tension Measurement
The Du Noüy ring method is a common technique for measuring the surface tension of liquids

like Perflubron.[12][14]

Objective: To measure the force required to detach a platinum ring from the surface of

Perflubron.

Apparatus: A force tensiometer equipped with a platinum-iridium ring, a sample vessel, and a

mechanism to move the sample stage.

Procedure:

The platinum ring is meticulously cleaned, typically by flaming, to remove any

contaminants.

A sample of Perflubron is placed in the vessel, and the ring is immersed in the liquid.

The sample stage is slowly lowered, causing the ring to be pulled through the liquid

surface, forming a meniscus.

The force exerted on the ring by the surface tension is measured by the tensiometer as

the ring is pulled upwards.
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The maximum force just before the liquid film breaks is recorded.

The surface tension is calculated from this maximum force, the dimensions of the ring, and

a correction factor that accounts for the shape of the meniscus.

Refractive Index Measurement
The refractive index of Perflubron can be measured using a refractometer, such as an Abbe

refractometer.[2][19]

Objective: To determine the extent to which light is bent when passing from air into

Perflubron.

Apparatus: An Abbe refractometer, a light source (often a sodium lamp), and a temperature

control system.

Procedure:

A few drops of Perflubron are placed on the prism of the refractometer.

The prism is closed, and the sample is allowed to reach the desired temperature.

Light from the source is passed through the sample.

The user looks through the eyepiece and adjusts the instrument until the boundary

between the light and dark fields is sharp and centered on the crosshairs.

The refractive index is then read directly from the instrument's scale.

Solubility Determination
Given Perflubron's very low water solubility, methods for sparingly soluble compounds are

employed. A common approach is the shake-flask method.[7][20]

Objective: To determine the saturation concentration of Perflubron in a given solvent (e.g.,

water, DMSO).
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Apparatus: Sealed flasks, a shaker or agitator in a temperature-controlled environment, and

an analytical method for quantifying Perflubron (e.g., gas chromatography).

Procedure:

An excess amount of Perflubron is added to a known volume of the solvent in a sealed

flask.

The flask is agitated at a constant temperature for a prolonged period (e.g., 24-48 hours)

to ensure equilibrium is reached.

After agitation, the mixture is allowed to stand to allow the undissolved Perflubron to

separate.

A sample of the supernatant (the solvent saturated with Perflubron) is carefully removed,

ensuring no undissolved droplets are included. This may involve centrifugation or filtration.

The concentration of Perflubron in the sample is then determined using a suitable

analytical technique.

Octanol-Water Partition Coefficient (LogP)
The octanol-water partition coefficient, a measure of a compound's lipophilicity, is often

determined using the shake-flask method as outlined in OECD Guideline 107.[21][22]

Objective: To determine the ratio of the concentration of Perflubron in n-octanol to its

concentration in water at equilibrium.

Apparatus: Separatory funnels, a mechanical shaker, a centrifuge, and an analytical method

to quantify Perflubron in both phases.

Procedure:

n-Octanol and water are mutually saturated by shaking them together and allowing the

phases to separate.

A known amount of Perflubron is dissolved in either the water-saturated n-octanol or the

octanol-saturated water.
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The two phases are then combined in a separatory funnel in a defined volume ratio.

The funnel is shaken until equilibrium is reached.

The mixture is then centrifuged to ensure complete separation of the two phases.

The concentration of Perflubron in both the n-octanol and water phases is determined

analytically.

The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol

phase to the concentration in the aqueous phase. The result is typically expressed as its

base-10 logarithm (logP).

Visualizations: Biological Pathways and
Experimental Workflows
Perflubron's Inhibitory Effect on the NF-κB Signaling
Pathway
Perflubron has been shown to exert anti-inflammatory effects by inhibiting the activation of the

NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[11]

[23] This pathway is a central regulator of the inflammatory response. The following diagram

illustrates a simplified model of this inhibitory action.
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Figure 1: Simplified diagram of Perflubron's inhibition of the NF-κB signaling pathway.

Experimental Workflow for Partial Liquid Ventilation
(PLV)
Partial liquid ventilation is a key therapeutic application of Perflubron, particularly in cases of

severe respiratory distress. The workflow for a typical preclinical study is outlined below.
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Figure 2: A typical experimental workflow for a preclinical study of Partial Liquid Ventilation with
Perflubron.

Conclusion
Perflubron possesses a unique set of physicochemical properties, including high density, low

surface tension, and a remarkable capacity for gas dissolution, which are foundational to its

medical applications. Its chemical inertness and biocompatibility further enhance its suitability

for in vivo use. A thorough understanding of these properties, along with standardized

experimental protocols for their measurement, is essential for researchers and professionals in

the field of drug development and medical device innovation. The ongoing investigation into its

biological activities, such as its anti-inflammatory effects, continues to expand the potential

therapeutic horizons for this versatile perfluorocarbon compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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